![molecular formula C16H19NO2S B4968316 (3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine](/img/structure/B4968316.png)
(3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine, also known as 2C-T-7, is a synthetic phenethylamine that belongs to the 2C family of psychedelic compounds. It was first synthesized in 1981 by Alexander Shulgin and has gained popularity in the recreational drug market due to its hallucinogenic effects. Despite its illicit use, 2C-T-7 has also shown potential in scientific research applications.
Mechanism of Action
The exact mechanism of action of (3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine is not fully understood, but it is believed to work by binding to serotonin receptors in the brain. Specifically, it has been shown to bind to the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other psychedelic compounds. It has been shown to increase levels of serotonin and dopamine in the brain, leading to altered perception, mood, and cognition. Additionally, it can cause changes in heart rate, blood pressure, and body temperature.
Advantages and Limitations for Lab Experiments
One advantage of using (3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine in lab experiments is its potent hallucinogenic effects, which can be useful in studying the neural basis of perception and cognition. However, its illicit status and potential for abuse make it difficult to obtain and use in research. Additionally, its effects on the cardiovascular system can complicate experiments involving physiological measurements.
Future Directions
There are several potential future directions for research involving (3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine. One area of interest is its potential use in treating depression and anxiety disorders. Additionally, further research is needed to fully understand its mechanism of action and its effects on the brain and body. Finally, there may be potential for the development of new psychedelic compounds based on the structure of this compound, which could have therapeutic applications in the future.
Synthesis Methods
The synthesis of (3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine involves the reaction of 2,5-dimethoxybenzaldehyde with 2-(methylthio)phenylacetonitrile in the presence of a reducing agent such as sodium borohydride. The resulting product is then hydrolyzed to form this compound.
Scientific Research Applications
(3,5-dimethoxybenzyl)[2-(methylthio)phenyl]amine has been studied for its potential use in treating depression and anxiety disorders. In one study, it was found to have antidepressant-like effects in rats, suggesting that it may have therapeutic potential in the treatment of depression. Additionally, this compound has been studied for its potential use in treating addiction, with some research suggesting that it may reduce drug-seeking behavior in rats.
properties
IUPAC Name |
N-[(3,5-dimethoxyphenyl)methyl]-2-methylsulfanylaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2S/c1-18-13-8-12(9-14(10-13)19-2)11-17-15-6-4-5-7-16(15)20-3/h4-10,17H,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHVLMTQRKNKQFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CNC2=CC=CC=C2SC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.